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Compound of Interest

Compound Name: 3-Chloro-6-phenoxypyridazine

Cat. No.: B074615

An In-depth Technical Guide to 3-chloro-6-
phenoxypyridazine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-chloro-6-phenoxypyridazine, a
heterocyclic compound with potential applications in medicinal chemistry and materials
science. This document consolidates available data on its physicochemical properties,
synthesis, and safety, and explores its potential role in drug discovery based on the activities of
related pyridazine derivatives.

Core Molecular Data

Molecular Formula: C10H7CIN20
Molecular Weight: 206.63 g/mol

The fundamental properties of 3-chloro-6-phenoxypyridazine are summarized in the table
below, providing a quick reference for researchers.
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Property Value Source
Molecular Formula C10H7CIN20
Molecular Weight 206.63 g/mol
, C1=CC=C(C=C1)0OC2=NN=C(
Canonical SMILES [1]
Cc=C2)Cl

INChl=1S/C10H7CIN20O/c11-9-

InChl 6-7-10(13-12-9)14-8-4-2-1-3-5-  [1]
8
CAS Number 1490-44-4 [1]

Physicochemical Properties

While specific experimental data for 3-chloro-6-phenoxypyridazine is limited, the following
table includes data for the closely related compound, 3-chloro-6-phenylpyridazine, which can
serve as a useful reference.

Value (for 3-chloro-6-

Property L Source
phenylpyridazine)

Physical State Solid (powder to crystal) [2]
White to light yellow to light

Appearance [2]
orange

Melting Point 159-161 °C [3]

Solubility 10.3 pg/mL (at pH 7.4) [4]

Assay =>98% (GC) [2]

Synthesis of 3-chloro-6-phenoxypyridazine

The synthesis of 3-chloro-6-phenoxypyridazine can be achieved through the nucleophilic
substitution of a chlorine atom in 3,6-dichloropyridazine with phenol. This reaction is a common
method for the preparation of phenoxypyridazine derivatives.[5]
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Experimental Protocol

The following is a generalized experimental protocol based on the synthesis of similar
pyridazine ethers:[5]

Materials:

e 3,6-dichloropyridazine

e Phenol

e Sodium hydroxide (NaOH) or metallic sodium

» Toluene or another suitable solvent

o Ethanol-water (for recrystallization)

e Anhydrous potassium carbonate or sodium sulfate (for drying)
Procedure:

o Preparation of Sodium Phenoxide: In a round-bottom flask equipped with a reflux condenser
and a magnetic stirrer, dissolve phenol in a suitable solvent like toluene.

e Add an equimolar amount of a base, such as sodium hydroxide or metallic sodium, to the
solution to form sodium phenoxide. If using metallic sodium, the reaction should be heated to
reflux to ensure complete formation of the phenolate.[5]

o Reaction with 3,6-Dichloropyridazine: To the solution of sodium phenoxide, add an equimolar
amount of 3,6-dichloropyridazine.

o Heat the reaction mixture to reflux and monitor the reaction progress using Thin Layer
Chromatography (TLC). The reaction time can vary from 2 to 5 hours.[5]

o Work-up: After the reaction is complete, cool the mixture to room temperature.
e Wash the reaction mixture with water to remove any inorganic salts.

» Extract the aqueous layer with a suitable organic solvent, such as ether.
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» Combine the organic extracts and dry them over an anhydrous drying agent like potassium
carbonate or sodium sulfate.

 Purification: Evaporate the solvent under reduced pressure to obtain the crude product.

» Purify the crude product by recrystallization from a suitable solvent system, such as ethanol-
water, to yield pure 3-chloro-6-phenoxypyridazine.[5]
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Caption: Synthesis workflow for 3-chloro-6-phenoxypyridazine.

Characterization

The synthesized 3-chloro-6-phenoxypyridazine should be characterized using standard
analytical techniques to confirm its identity and purity.
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Caption: Experimental workflow for the characterization of 3-chloro-6-phenoxypyridazine.

Safety and Handling

Based on the safety data for the related compound 3-chloro-6-phenylpyridazine, the following
hazards should be considered. It is imperative to consult the specific Safety Data Sheet (SDS)
for 3-chloro-6-phenoxypyridazine before handling.

e Hazard Statements:
o H315: Causes skin irritation.[4]
o H319: Causes serious eye irritation.[4]
o H335: May cause respiratory irritation.[4]
e Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]
o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[4]
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Applications in Drug Discovery and Research

While specific biological activities of 3-chloro-6-phenoxypyridazine are not extensively
documented, the pyridazine scaffold is a well-known pharmacophore present in numerous
biologically active compounds. Derivatives of pyridazine have been investigated for a wide
range of therapeutic applications.

» Pharmaceutical Development: Pyridazine derivatives serve as crucial intermediates in the
synthesis of various pharmaceuticals.[2] The presence of the reactive chlorine atom at the 3-
position of 3-chloro-6-phenoxypyridazine makes it a versatile building block for creating
more complex molecules with potential therapeutic value.

o Agrochemical Chemistry: Related pyridazine compounds are utilized in the development of
herbicides and pesticides.[2] This suggests that 3-chloro-6-phenoxypyridazine could be
explored for similar applications in agricultural chemistry.

» Kinase Inhibition: Some pyridazine derivatives have been investigated as kinase inhibitors,
which are a significant class of drugs for treating cancer and inflammatory diseases.[4]

(3-chIoro-6-phenoxypyridazine)

Mle&lﬂding Block Structural Motif harmacophore

/ Potential Research & Devvlopment Areas

(Pharmaceutical Synthesis Intermediate) (Agrochemical Development) (Kmase Inhibitor Scaffolding)

Click to download full resolution via product page

Caption: Potential applications of 3-chloro-6-phenoxypyridazine in drug discovery.

Conclusion
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3-chloro-6-phenoxypyridazine is a halogenated pyridazine derivative with a confirmed
molecular formula and weight. While detailed experimental data on this specific compound is
sparse, its structural similarity to other biologically active pyridazines suggests its potential as a
valuable intermediate in the fields of pharmaceutical and agrochemical research. The synthesis
can be readily achieved through established methods, and its characterization can be
performed using standard analytical techniques. Further investigation into the biological
activities and potential signaling pathway interactions of 3-chloro-6-phenoxypyridazine is
warranted to fully elucidate its therapeutic and commercial potential. Researchers are advised
to exercise appropriate caution and adhere to safety guidelines when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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